Cas no 1421508-45-3 (5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzamide)

• Product Name: 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzamide
• CAS No: 1421508-45-3
• MF: C₁₉H₂₀ClNO₃
• MW: 345.820004463196
• CID: 6005907
• PubChem ID: 71788777
• Update Time: 2025-10-30

5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzamide
• 1421508-45-3
• VU0536546-1
• F6200-3595
• AKOS024538287

• Inchi： 1S/C19H20ClNO3/c1-24-17-10-9-15(20)11-16(17)18(22)21-12-19(23,14-7-8-14)13-5-3-2-4-6-13/h2-6,9-11,14,23H,7-8,12H2,1H3,(H,21,22)
• InChI Key： IBVCBWYVJWXUNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCC(C1C=CC=CC=1)(C1CC1)O)=O)OC

Computed Properties

• Exact Mass: 345.1131712g/mol
• Monoisotopic Mass: 345.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzamide

Research Brief on 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzamide (CAS: 1421508-45-3)

The compound 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzamide (CAS: 1421508-45-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological disorders and metabolic diseases. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of interest is the compound's interaction with specific molecular targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation. Preliminary findings suggest that 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzamide exhibits selective binding affinity, which could be leveraged for the development of novel therapeutics. Researchers have employed advanced techniques like X-ray crystallography and molecular docking to elucidate its binding modes and optimize its pharmacological profile.

In addition to its potential as a therapeutic agent, recent studies have explored the synthetic pathways and scalability of 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzamide. Innovations in green chemistry and catalytic methods have been applied to enhance the efficiency and sustainability of its production. These advancements are critical for ensuring the compound's viability in large-scale pharmaceutical manufacturing.

Furthermore, preclinical evaluations have demonstrated promising results regarding the compound's safety and tolerability. Animal studies have indicated minimal off-target effects and a favorable pharmacokinetic profile, supporting its progression to further stages of drug development. However, researchers emphasize the need for comprehensive toxicology studies to fully assess its long-term effects.

The ongoing research on 5-chloro-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-methoxybenzamide underscores its potential as a multifaceted tool in drug discovery. Future directions include exploring its applications in combination therapies and investigating its role in modulating other biological pathways. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical trials.